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Compound of Interest

Compound Name: Glucosamine-15N (hydrochloride)

Cat. No.: B583474

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis, properties, and biological
relevance of Glucosamine-15N hydrochloride. This isotopically labeled amino sugar is a
powerful tool for tracing the metabolic fate of glucosamine and its incorporation into various
biomolecules, offering valuable insights for research in glycobiology, metabolism, and drug
development.

Physicochemical Properties

Glucosamine-15N hydrochloride is a stable, isotopically labeled form of glucosamine
hydrochloride. The incorporation of the heavy nitrogen isotope (*°>N) allows for its distinction
from the naturally abundant *N-containing molecules in biological systems, primarily through
mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.
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Property Value Reference
Chemical Formula CeH131°NOs - HCI [1]
Molecular Weight 216.63 g/mol [1]
Isotopic Purity =98 atom % 1°N [1]
Appearance Solid [1]
Optical Activity [0]20/D +72° (¢ =1 in H20) [1]
Mass Shift M+1 comPared to unlabeled o
glucosamine

Synthesis of Glucosamine-15N Hydrochloride

The synthesis of Glucosamine-15N hydrochloride is typically achieved through the acid
hydrolysis of 1°N-labeled chitin. Chitin, a polymer of N-acetylglucosamine, can be obtained from
various biological sources, and the >N label is incorporated by providing the source organism
with a *N-enriched nitrogen source during its growth.

Experimental Protocol: Acid Hydrolysis of *>N-Chitin

This protocol is adapted from established methods for the hydrolysis of unlabeled chitin.[2][3]

Materials:

15N-labeled chitin (finely ground)

Concentrated hydrochloric acid (HCI)

Activated charcoal

95% Ethanol

Water (deionized)

Procedure:
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 Digestion: Suspend the finely ground *>N-chitin in pre-warmed concentrated HCI. Heat the
mixture to approximately 95°C with constant stirring. Maintain this temperature for a sufficient
duration to achieve complete hydrolysis.[3] The reaction time may need to be optimized but
is typically in the range of 60 to 90 minutes.[3]

e Cooling and Filtration: Allow the resulting slurry to cool to room temperature. Filter the
precipitate.

» Decolorization: Dissolve the precipitate in water and add activated charcoal. Stir the solution
at room temperature to decolorize it.

« Filtration: Filter the solution to remove the activated charcoal and any insoluble materials.
o Crystallization: Evaporate the filtrate to recover the solid Glucosamine-15N hydrochloride.

e Washing and Drying: Wash the crystals with 95% ethanol and dry them to obtain the final
product.

Synthesis Workflow

Click to download full resolution via product page

Figure 1: Synthesis workflow for Glucosamine-15N hydrochloride.
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Characterization Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a critical tool for confirming the identity and purity of Glucosamine-15N
hydrochloride.

e 'H NMR: The proton NMR spectrum of glucosamine hydrochloride in D20 shows
characteristic signals for the anomeric protons. The a-anomer typically resonates around
5.45 ppm (d, J = 3.6 Hz), while the 3-anomer appears at approximately 4.94 ppm (d, J = 8.4
Hz).[4] The remaining sugar protons resonate in the upfield region.

e 15N NMR: The >N chemical shifts for glucosamine are distinct for the a- and -anomers. In
one study, the >N chemical shift for the a-anomer of glucosamine was reported to be 34.4
ppm, while the B-anomer was observed at 32.9 ppm.[5]

1H Chemical Shift 15N Chemical Shift

Anomer Reference
(ppm) (ppm)

a ~5.45 ~34.4 [4][5]

B ~4.94 ~32.9 [4][5]

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and isotopic enrichment of the
labeled compound. For Glucosamine-15N hydrochloride, the molecular ion will exhibit a mass-
to-charge ratio (m/z) that is one unit higher than its unlabeled counterpart due to the presence
of the 1°N isotope. The mass spectrum of unlabeled D-glucosamine shows a prominent peak at
m/z 180.21, corresponding to the [M-CI]* ion.[6] Therefore, for Glucosamine-15N
hydrochloride, a corresponding peak would be expected at m/z 181.21.
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. Expected m/z Expected m/z (**N-

Species Reference
(Unlabeled) Labeled)

[M-CI]* of

, 180.21 181.21 [6]

Glucosamine

Glucosamine
215.63 216.63 [1]

Hydrochloride (M)

Biological Applications and Signaling Pathways

Glucosamine-15N hydrochloride serves as a valuable tracer in metabolic studies to elucidate
the flux through various biosynthetic pathways.

Hexosamine Biosynthesis Pathway (HBP)

Glucosamine can enter the hexosamine biosynthesis pathway (HBP) directly, where it is
phosphorylated to glucosamine-6-phosphate. This pathway ultimately leads to the synthesis of
UDP-N-acetylglucosamine (UDP-GIcNAC), a crucial precursor for the biosynthesis of
glycoproteins, proteoglycans, and glycolipids.[7][8] By using **N-labeled glucosamine,
researchers can trace the incorporation of the nitrogen atom into these complex biomolecules,
providing insights into the dynamics of their synthesis and turnover.[9][10]

Glycoproteins
M g Glycolipids
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Figure 2: Entry of Glucosamine-1>N into the Hexosamine Biosynthesis Pathway.
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Whnt/B-catenin Signaling Pathway

Recent studies have indicated that glucosamine can promote chondrocyte proliferation through
the Wnt/(3-catenin signaling pathway. Glucosamine treatment has been shown to upregulate
the expression of key components of this pathway, including Wnt-4 and (3-catenin, while
downregulating glycogen synthase kinase-33 (GSK-3p). This leads to the nuclear translocation
of B-catenin and the subsequent activation of target genes involved in cell proliferation, such as
cyclin D1. The use of Glucosamine-15N hydrochloride can help in studies aimed at
understanding the direct or indirect effects of glucosamine metabolism on the components of
this signaling cascade.
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Figure 3: Glucosamine's influence on the Wnt/p-catenin signaling pathway.
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Conclusion

Glucosamine-15N hydrochloride is an indispensable tool for researchers investigating the
metabolic roles of glucosamine. Its synthesis via acid hydrolysis of 1°N-labeled chitin is a
feasible approach. The distinct physicochemical properties of this labeled compound,
particularly its unigue NMR and mass spectrometric signatures, allow for precise tracking within
complex biological systems. This enables detailed studies of its involvement in critical cellular
processes such as the hexosamine biosynthesis pathway and its influence on signaling
cascades like the Wnt/B-catenin pathway, ultimately contributing to a deeper understanding of
glycosylation, metabolic regulation, and the development of novel therapeutic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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15n-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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